Ethyl 4-{[(diaminomethylidene)amino]imino}pentanoate

• Molecular Formula: C8H16N4O2
• Molecular Weight: 200.24 g/mol
• IUPAC Name: ethyl 4-(diaminomethylidenehydrazinylidene)pentanoate
• InChI: InChI=1S/C8H16N4O2/c1-3-14-7(13)5-4-6(2)11-12-8(9)10/h3-5H2,1-2H3,(H4,9,10,12)
• InChI Key: NCIBHLRWWJOLNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=NN=C(N)N)C

Description

Ethyl 4-{[(diaminomethylidene)amino]imino}pentanoate is a chemical compound with a complex structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 4-{[(diaminomethylidene)amino]imino}pentanoate typically involves the reaction of ethyl esters with guanidine derivatives. The reaction conditions often include the use of solvents such as acetone and catalysts to facilitate the formation of the desired product. The mixture is usually stirred and cooled in an ice water bath to control the reaction temperature and ensure the purity of the product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of automated systems for monitoring and controlling reaction parameters is common to maintain consistent product quality.

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-{[(diaminomethylidene)amino]imino}pentanoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

Ethyl 4-{[(diaminomethylidene)amino]imino}pentanoate has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a pharmaceutical intermediate.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 4-{[(diaminomethylidene)amino]imino}pentanoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Ethyl (4E)-4-(diaminomethylidenehydrazinylidene)pentanoate
• Ethyl (4E)-4-{[(diaminomethylidene)amino]imino}-3-methyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate

Uniqueness

Ethyl 4-{[(diaminomethylidene)amino]imino}pentanoate is unique due to its specific structure and functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activities, making it valuable for specific research and industrial applications .